We study the equilibria of a photoresponsive nematic elastomer ribbon within a continuum theory that builds upon the statistical mechanics model put forward by Corbett and Warner (Phys. Rev. E 78:061701, 2008). We prove that the spontaneous deformation induced by illumination is not monotonically dependent on the intensity \(I\). The ribbon’s deflection first increases with increasing \(I\), as expected, but then decreases and abruptly ceases altogether at a critical value \(I_{\mathrm{e}}\) of \(I\). \(I_{\mathrm{e}}\), which is enclosed within a hysteresis loop, marks a first-order shape transition. Finally, we find that there is a critical value of the ribbon’s length, depending only on the degree of cross-linking in the material, below which no deflection can be induced in the ribbon, no matter how intense is the light shone on it.

Korn’s first inequality states that there exists a constant such that the \({\mathcal {L}}^{2}\)-norm of the infinitesimal displacement gradient is bounded above by this constant times the \({\mathcal {L}}^{2}\)-norm of the infinitesimal strain, i.e., the symmetric part of the gradient, for all infinitesimal displacements that are equal to zero on the boundary of a body ℬ. This inequality is known to hold when the \({\mathcal {L}}^{2}\)-norm is replaced by the \({\mathcal {L}}^{p}\)-norm for any \(p\in (1,\infty )\). However, if \(p=1\) or \(p=\infty \) the resulting inequality is false. It was previously shown that if one replaces the \({\mathcal {L}}^{\infty}\)-norm by the \(\operatorname{BMO}\)-seminorm (Bounded Mean Oscillation) then one maintains Korn’s inequality. (Recall that \({\mathcal {L}}^{\infty}({\mathcal {B}})\subset \operatorname{BMO}({\mathcal {B}}) \subset {\mathcal {L}}^{p}({\mathcal {B}})\subset {\mathcal {L}}^{1}({ \mathcal {B}})\), \(1< p<\infty \).) In this manuscript it is shown that Korn’s inequality is also maintained if one replaces the \({\mathcal {L}}^{1}\)-norm by the norm in the Hardy space \({\mathcal {H}}^{1}\), the predual of \(\operatorname{BMO}\). One caveat: the results herein are only applicable to the pure-displacement problem with the displacement equal to zero on the entire boundary of ℬ.

In a recent paper by Vitral (2023), the author described new results on the Poynting effect in simple shear and pure torsion that can be derived from stretch formulations for incompressible isotropic hyperelastic materials. The particular example of a strain-energy given in terms of the Bell strains was used to illustrate the results. The Bell strain is a linear function of the stretch tensor and the quadratic model used by Vitral (2023) is called the quadratic-Biot material, which is composed of both even and odd powers of stretches. In this paper, we make use of an alternative strain-energy that is a linear function of the stretch invariants to obtain similar results, some of which differ qualitatively from those obtained in Vitral (2023). The material model used here is called the generalized Varga model, a classical strain-energy that has been previously used in several applications of nonlinear elasticity. While the analysis of simple shear and pure torsion are well known, it turns out that stretch formulations provide useful alternative outcomes for these problems that are different from the classical formulations that use invariants of the Cauchy-Green tensors. In particular, it is found that for both problems, a transition in the Poynting effect from the classical to a reverse Poynting effect can occur depending on the ratio of the two material constants appearing in the strain-energy.

We propose a general and efficient method to derive various minimal representations of material tensors or pseudotensors for crystals. By a minimal representation we mean one that pertains to a specific Cartesian coordinate system under which the number of independent components in the representation is the smallest possible. The proposed method is based on the harmonic and Cartan decompositions and, in particular, on the introduction of orthonormal irreducible basis tensors in the chosen harmonic decomposition. For crystals with non-trivial point group symmetry, we demonstrate by examples how deriving restrictions imposed by symmetry groups (e.g., \(C_{2}\), \(C_{s}\), \(C_{3}\), etc.) whose symmetry elements do not completely specify a coordinate system could possibly miss the minimal representations, and how the Cartan decomposition of SO(3)-invariant irreducible tensor spaces could lead to coordinate systems under which the representations are minimal. For triclinic materials, and for material tensors and pseudotensors which observe a sufficient condition given herein, we describe a procedure to obtain a coordinate system under which the explicit minimal representation has its number of independent components reduced by three as compared with the representation with respect to an arbitrary coordinate system.

Chromonic liquid crystals are lyotropic materials which are attracting growing interest for their adaptability to living systems. To describe their elastic properties, the classical Oseen-Frank theory requires anomalously small twist constants and (comparatively) large saddle-splay constants, so large as to violate one of Ericksen’s inequalities, which guarantee that the Oseen-Frank stored-energy density is bounded below. While such a violation does not prevent the existence and stability of equilibrium distortions in problems with fixed geometric confinement, the study of free-boundary problems for droplets has revealed a number of paradoxical consequences. Minimizing sequences driving the total energy to negative infinity have been constructed by employing ever growing needle-shaped tactoids incorporating a diverging twist (Paparini and Virga in Phys. Rev. E 106: 044703, 2022). To overcome these difficulties, we propose here a novel elastic theory that extends for chromonics the classical Oseen-Frank stored energy by adding a quartic twist term. We show that the total energy of droplets is bounded below in the quartic twist theory, so that the known paradoxes are ruled out. The quartic term introduces a phenomenological length in the theory; this affects the equilibrium of chromonics confined within capillary tubes. Use of published experimental data allows us to estimate .

This paper proposes a theory that bridges classical analytical mechanics and nonequilibrium thermodynamics. Its intent is to derive the evolution equations of a system from a stationarity principle for a suitably augmented Lagrangian action. This aim is attained for homogeneous systems, described by a finite number of state variables depending on time only. In particular, it is shown that away from equilibrium free energy and entropy are independent constitutive functions.

In a recent paper Abeyaratne et al. (J. Mech. Phys. Solids 167:104958, 2022) concerning the stability of surface growth of a pre-stressed elastic half-space with surface tension, it was shown that steady growth is never stable, at least not for all wave numbers of the perturbations, when the growing surface is traction-free. On the other hand, steady growth was found to be always stable when growth occurred on a flat frictionless rigid support and the stretch parallel to the growing surface was compressive. The present study is motivated by these somewhat unexpected and contrasting results.In this paper the stability of a pre-compressed neo-Hookean elastic half-space undergoing surface growth under plane strain conditions is studied. The medium outside the growing body resists growth by applying a pressure on the growing surface. At each increment of growth, the incremental change in pressure is assumed to be proportional to the incremental change in normal displacement of the growing surface. It is shown that surface tension stabilizes a homogeneous growth process against small wavelength perturbations while the compliance of the surrounding medium stabilizes it against large wavelength perturbations. Specifically, there is a critical value of stretch, \(\lambda _{\mathrm{cr}} \in (0,1)\), such that growth is linearly stable against infinitesimal perturbations of arbitrary wavelength provided the stretch parallel to the growing surface exceeds \(\lambda _{\mathrm{cr}}\). This stability threshold, \(\lambda _{\mathrm{cr}}\), is a function of the non-dimensional parameter \(\sigma \kappa /G^{2}\), which is the ratio between two length-scales \(\sigma /G\) and \(G/\kappa \), where \(G\) is the shear modulus of the elastic body, \(\sigma \) is the surface tension, and \(\kappa \) is the stiffness of the surrounding compliant medium.It is shown that \((a)\) \(\lambda _{\mathrm{cr}} \to 1\) as \(\kappa \to 0\) and \((b)\) \(\lambda _{\mathrm{cr}} \to 0^{+}\) as \(\kappa \to \infty \), thus recovering the results in Abeyaratne et al. (J. Mech. Phys. Solids 167:104958, 2022) pertaining to the respective limiting cases where growth occurs \((a)\) on a traction-free surface and \((b)\) on a frictionless rigid support. The results are also generalized to include extensional stretches.

We address the fundamental difference between solid-solid and liquid-liquid phase transitions within the Ericksen’s nonlinear elasticity paradigm. To highlight ideas, we consider the simplest nontrivial 2D problem and work with a prototypical two-phase Hadamard material which allows one to weaken the rigidity and explore the nature of solid-solid phase transitions in a “near-liquid” limit. In the language of calculus of variations we probe limits of quasiconvexity in an “almost liquid” solid by comparing the thresholds for cooperative (laminate based) and non-cooperative (inclusion based) nucleation. Using these two types of nucleation tests we obtain for our model material surprisingly tight two-sided bounds on the elastic binodal without directly computing the quasiconvex envelope.

We propose paradigmatic examples to show how material damage phenomena can be efficiently described as a solid-solid phase transition. Starting from the pioneering work of J.L. Ericksen (J. Elast. 5(3):191–201, 1975) and the extensions of R.L. Fosdick and other authors to three-dimensional non linear elasticity, we describe the insurgence of damage as a hard → soft transition between two material states (damage and undamaged) characterized by two different energy wells. We consider the two separate constitutive assumptions of a simple Neo-Hookean type damageable material and a more complex microstructure inspired damageable Gent type material with variable limit threshold of the first invariant. In both cases we study two different deformation shear classes, one homogeneous and the other one inhomogeneous and obtain fully analytic description of the system damage response under cyclic loading. The considered constitutive assumptions and deformation classes are aimed at attaining fully analytic descriptions. On the other hand, we remark that the proposed, Griffith type, variational approach of damage, based on two different energy density functions for the damaged and undamaged material phases, and a resulting non (rank-one) convex energy, can be extended to systems with more complex energy functions, possibly with a larger number of wells representing an increasing degree of damage.

Solenoids, ubiquitous in electrical engineering applications, are devices formed from a coil of wire that use electric current to produce a magnetic field. In contrast to typical electrical engineering applications that pertain to their magnetic field, of interest here is their use as actuators by studying their mechanical deformation. An analytically tractable model of parallel, coaxial circular rings is used to find the solenoid’s axial deformation when subjected to a combined electrical (current) and mechanical (axial force) loading. Both finite and infinite solenoids are considered and their equilibrium configurations as well as their stability are investigated as functions of their geometry and applied current intensity.